2-Methoxy-6-nitrooxymethyl-benzoic acid ethyl ester

• IUPAC Name: ethyl 2-methoxy-6-(nitrooxymethyl)benzoate
• InChI: InChI=1S/C11H13NO6/c1-3-17-11(13)10-8(7-18-12(14)15)5-4-6-9(10)16-2/h4-6H,3,7H2,1-2H3
• InChI Key: HBAJWJKGKJAVLL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC=C1OC)CO[N+](=O)[O-]
• Molecular Formula: C11H13NO6
• DSSTOX Substance ID: DTXSID501258897
• Molecular Weight: 255.22 g/mol
• CAS RN: 1171924-07-4

Description

Esters are derived from carboxylic acids where the hydrogen in the carboxylic acid (-COOH) group is replaced by a hydrocarbon group. They are characterized by the presence of a carbonyl group adjacent to an ether group.

Synthesis Analysis

Esters can be synthesized through a process known as esterification. This involves the reaction of a carboxylic acid and an alcohol in the presence of an acid catalyst. The reaction is reversible and slow, often requiring heating under reflux.

Molecular Structure Analysis

The molecular structure of esters includes a carbonyl group (C=O) and an ether group (R-O-R’) as part of the functional group.

Chemical Reactions Analysis

Esters can undergo a variety of reactions. They can be hydrolyzed to reform the carboxylic acid and alcohol. This can be done with either dilute acid or dilute alkali and heat. Esterification can also occur by reacting acid anhydrides with alcohols.

Physical And Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding with each other, so they have lower boiling points than their carboxylic acid counterparts. They can engage in hydrogen bonding with water molecules, so low molar mass esters are somewhat soluble in water.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Cyclic Hydroxamic Acids and Lactams Synthesis : Research on ethyl 2-nitrophenyl oxalate and its derivatives highlights the catalytic hydrogenation processes for generating cyclic hydroxamic acids and lactams with potential applications in medicinal chemistry and agricultural sciences (Hartenstein & Sicker, 1993).
• Esterification and Acylation Reactions : A study on the synthesis of 2-methoxy phenyl benzoate from guaiacol and benzoic anhydride reveals the use of novel catalysts, highlighting the compound's role in clean and green synthesis methods (Bhanawase & Yadav, 2017).

Chemical Structure and Properties

• Crystal Structure Analysis : Investigations into the crystal structure of related compounds provide insights into the molecular arrangement, hydrogen bonding, and stereochemistry, which are crucial for understanding the chemical behavior and potential applications of 2-Methoxy-6-nitrooxymethyl-benzoic acid ethyl ester analogs (Sonar et al., 2007).

Potential Applications

• Photopolymerization Studies : Research on benzoate ester derivatives of ethyl α-hydroxymethylacrylate, including studies on photopolymerization rates and thermal properties, suggests applications in coatings and thin films, indicating similar potential uses for related esters (Avci et al., 1996).
• Lanthanide Coordination Compounds : Synthesis and study of lanthanide coordination compounds with benzoic acid derivatives reveal the influence of substituents on luminescent properties, pointing towards applications in materials science and optoelectronics (Sivakumar et al., 2010).

Mechanism of Action

The mechanism of ester formation involves the reaction of a carboxylic acid and an alcohol in the presence of an acid catalyst. The reaction is slow and reversible, and to reduce the chances of the reverse reaction happening, the ester is often distilled off as soon as it forms.

Safety and Hazards

The safety and hazards of esters can vary depending on the specific compound. For example, ethyl acetate, a common ester, is highly flammable and can cause serious eye irritation and drowsiness or dizziness.

Future Directions

The future directions of research into esters could involve exploring their potential uses in various industries. For instance, high boiling esters are used as softeners for brittle plastics. Additionally, esters are common solvents and are used to extract organic solutes from aqueous solutions.